Cas no 485828-46-4 (1-(2-pyridyl)cyclobutanecarbonitrile)

1-(2-Pyridyl)cyclobutanecarbonitrile is a specialized heterocyclic compound featuring a pyridine moiety fused with a cyclobutane ring and a nitrile functional group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both the pyridine and nitrile groups enhances its utility in cross-coupling reactions, cyclizations, and as a precursor for heterocyclic scaffolds. Its rigid cyclobutane backbone contributes to steric constraints, enabling selective transformations. The compound is typically used in research settings where precise molecular architecture is required for target-oriented synthesis. Proper handling and storage under inert conditions are recommended due to its sensitivity.

1-(2-pyridyl)cyclobutanecarbonitrile structure

485828-46-4 structure

Product Name:1-(2-pyridyl)cyclobutanecarbonitrile

CAS No:485828-46-4

MF:C₁₀H₁₀N₂

MW:158.199801921844

MDL:MFCD16622259

CID:1032470

PubChem ID:52988135

Update Time:2025-06-07

1-(2-pyridyl)cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(Pyridin-2-yl)cyclobutanecarbonitrile
- 1-(2-Pyridinyl)cyclobutanecarbonitrile
- 1-(2-PYRIDINYL)-CYCLOBUTANECARBONITRILE
- 1-Pyridin-2-ylcyclobutanecarbonitrile
- 1-pyridin-2-yl-cyclobutanecarbonitrile
- AK-38325
- KB-08499
- SureCN626328
- 1-(2-pyridyl)cyclobutanecarbonitrile
- DB-002267
- AKOS016011543
- CS-0214903
- SCHEMBL626328
- EN300-202731
- 1-pyridin-2-ylcyclobutane-1-carbonitrile
- TS-02108
- ZIERJKUZAYDTGS-UHFFFAOYSA-N
- MFCD16622259
- 1-(Pyridin-2-yl)cyclobutane-1-carbonitrile
- SB54134
- 485828-46-4
- DTXSID10681046
- Z1255444832
- MDL： MFCD16622259
- Inchi： 1S/C10H10N2/c11-8-10(5-3-6-10)9-4-1-2-7-12-9/h1-2,4,7H,3,5-6H2
- InChI Key： ZIERJKUZAYDTGS-UHFFFAOYSA-N
- SMILES： N1C=CC=CC=1C1(C#N)CCC1

Computed Properties

Exact Mass: 158.0845
Monoisotopic Mass: 158.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 36.7Å²

Experimental Properties

Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 319.9±25.0 ºC (760 Torr),
Flash Point: 114.6±8.3 ºC,
Solubility: Slightly soluble (3.8 g/l) (25 º C),
PSA: 36.68

1-(2-pyridyl)cyclobutanecarbonitrile Pricemore >>

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